Cas no 108808-09-9 (1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl-)
108808-09-9 structure
Product Name:1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl-
CAS No:108808-09-9
MF:C9H17BrO2
MW:237.134082555771
CID:128174
PubChem ID:3528570
Update Time:2025-04-18
1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl-
- 2-(3-bromopropyl)-5,5-dimethyl-1,3-Dioxane
- 1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl
- 2-(3-Bromo-propyl)-5,5-dimethyl-[1,3]dioxane
- 4-Bromobutyraldehyde neopentylglycol acetal
- 108808-09-9
- SCHEMBL4074204
- FT-0718378
- J-002192
- AKOS025294067
- starbld0001508
- DTXSID60393349
- XRPHKETWWXGCAT-UHFFFAOYSA-N
-
- Inchi: 1S/C9H17BrO2/c1-9(2)6-11-8(12-7-9)4-3-5-10/h8H,3-7H2,1-2H3
- InChI Key: XRPHKETWWXGCAT-UHFFFAOYSA-N
- SMILES: BrCCCC1OCC(C)(C)CO1
Computed Properties
- Exact Mass: 236.04100
- Monoisotopic Mass: 236.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.266 g/mL at 20 °C(lit.)
- Boiling Point: 78-80 °C0.3 mm Hg(lit.)
- Flash Point: 115 °C
- Refractive Index: n20/D 1.474
- PSA: 18.46000
- LogP: 2.56060
1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl- Related Literature
-
1. Synthesis of a conformationally rigid isomaltose analogue: remarkable example of enantioselective glycosylationKlaus Sock,Troels Skrydstrup J. Chem. Soc. Perkin Trans. 1 1991 1181
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